Methyl chloroformate

Specification

• Description: Methyl chloroformate appears as a colorless liquid with a pungent odor. Flash point 54°F. Corrosive to metals and tissue. Vapors heavier than air. Very toxic by inhalation. Used to make other chemicals and insecticides.
• CAS No.: 79-22-1
• Molecular Formula: C2H3ClO2; CH3OCOCl; C2H3ClO2
• Molecular Weight: 94.5 g/mol
• IUPAC Name: methyl carbonochloridate
• Standard InChI: InChI=1S/C2H3ClO2/c1-5-2(3)4/h1H3
• Standard InChI Key: XMJHPCRAQCTCFT-UHFFFAOYSA-N
• Impurities: Carbon dioxide, hydrogen chloride, phosgene, and alkyl chlorides; main impurities are corresponding carbonates /Chloroformic esters/
• SMILES: COC(=O)Cl
• Canonical SMILES: COC(=O)Cl
• Boiling Point: 160 °F at 760 mm Hg (EPA, 1998); 70.5 °C; 71.0 °C; 71 °C
• Colorform: CLEAR LIQUID
• Flash Point: 54 °F (EPA, 1998); 24.4 °C (Tag open cup), 17.8 °C (Tag closed cup); 76 °F (open cup); 73 °F (closed cup); 12 °C
• Melting Point: less than -114 °F (USCG, 1999); -61.0 °C; Less than -114 °F= less than -81 °C= less than 192 deg K; -61 °C